Cas no 1805175-38-5 (Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate)

• Product Name: Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate
• CAS No: 1805175-38-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 4957251
• Update Time: 2025-08-05

Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C12H10F3NO3/c1-2-19-11(18)10-7(5-16)3-4-9(8(10)6-17)12(13,14)15/h3-4,17H,2,6H2,1H3
• InChI Key： IJTLXMFAIMCYFH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C#N)=C(C(=O)OCC)C=1CO)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 1.9
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate

Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1805175-38-5): A Comprehensive Overview

Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS No. 1805175-38-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis methodologies.

The molecular structure of Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate consists of a benzoate core substituted with a cyano group, a hydroxymethyl group, and a trifluoromethyl group. These functional groups contribute to its distinct chemical properties, making it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its reactivity, while the hydroxymethyl and trifluoromethyl groups introduce additional functionality that can be leveraged in drug design and material science applications.

In recent years, there has been growing interest in the use of halogenated aromatic compounds, such as those containing trifluoromethyl groups, due to their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group, in particular, is known to increase the lipophilicity and binding affinity of molecules, making them more effective as pharmaceutical agents. Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate exemplifies this trend, as it serves as a valuable building block for synthesizing more complex and bioactive molecules.

One of the most compelling aspects of Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate is its potential application in the development of novel antiviral and anticancer agents. The cyano group can be further modified to introduce additional pharmacophores, while the hydroxymethyl group provides a site for selective functionalization. These features make it an attractive candidate for exploring new chemical entities with therapeutic potential.

Recent studies have demonstrated the utility of Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate in the synthesis of fluorinated heterocycles, which are increasingly recognized for their role in medicinal chemistry. These heterocycles exhibit a wide range of biological activities and have been successfully incorporated into drug candidates targeting various diseases. The compound's ability to serve as a precursor for such structures underscores its importance in modern synthetic chemistry.

The synthesis of Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate involves multi-step organic transformations that highlight its complexity and synthetic value. Advanced methodologies, including cross-coupling reactions and palladium catalysis, are often employed to construct the desired molecular framework efficiently. These synthetic strategies not only showcase the compound's versatility but also contribute to the broader toolkit available for medicinal chemists.

In addition to its pharmaceutical applications, Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate has shown promise in material science research. Its unique structural motifs make it suitable for developing advanced materials with tailored properties. For instance, derivatives of this compound have been explored as precursors for liquid crystals and organic semiconductors, where their halogenated aromatic cores contribute to enhanced thermal stability and electronic characteristics.

The growing body of research on Ethyl 6-cyano-2-hydroxymethyl-3-(trifluoromethyl)benzoate underscores its significance as a multifunctional compound with broad applicability. As synthetic techniques continue to evolve, new possibilities for utilizing this compound are likely to emerge, further solidifying its role in both academic research and industrial applications.